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Introduction & Chemical Identity
6-Oxo-3-methylhexyl acetate (CAS: 84145-52-8)[1] is a highly versatile volatile organic

compound (VOC). Depending on the prioritized functional group in IUPAC nomenclature, it is

frequently documented in scientific literature under its synonym, 4-methyl-6-acetoxyhexanal[2].

Naturally occurring as a major bioactive constituent in the essential oil of the medicinal plant

Zanthoxylum avicennae (Rutaceae)[3], this compound serves a dual role in modern research:

Agrochemical/Semiochemical Agent: It exhibits potent anti-mildew and larvicidal

properties[4].

Pharmaceutical Precursor: It is a critical intermediate in the enantioselective synthesis of

chiral drugs, most notably the intravenous anesthetic S-thiopentone[2].

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12653992#bc-rfq
https://www.benchchem.com/product/b12653992/docs?utm_src=pdf-body#application-note-biological-activity-screening-synthesis-of-6-oxo-3-methylhexyl-acetate
https://www.guidechem.com/encyclopedia/acetamide-2-1-6-dihydro-6-oxo--dic11929015.html
https://patents.google.com/patent/WO2000024358A2/en
https://www.researchgate.net/publication/258996972_Chemical_Composition_of_the_Essential_Oil_of_Zanthoxylum_avicennae_Lam_DC_Leaves_Rutaceae_from_Vietnam
https://www.cabidigitallibrary.org/doi/full/10.5555/19910649452
https://patents.google.com/patent/WO2000024358A2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12653992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Because natural extraction yields complex mixtures where 6-oxo-3-methylhexyl acetate co-

elutes with compounds like citral and linalool, high-throughput biological screening requires de

novo synthesis to obtain the compound in high purity.

Mechanistic Biological Activity & Pharmacological
Utility
Antimycotic and Anti-Mildew Mechanisms
Volatile organic compounds like 6-oxo-3-methylhexyl acetate exert antifungal activity through

vapor-phase contact. The lipophilic acetate tail allows the molecule to partition into the fungal

cell membrane, disrupting lipid packing and increasing membrane fluidity. This leads to the

leakage of intracellular ions and inhibits the radial growth of aggressive molds, including

Aspergillus niger, Penicillium chrysogenum, and Trichoderma spp.[4].

Larvicidal Properties
Essential oils rich in 6-oxo-3-methylhexyl acetate demonstrate significant larvicidal activity

against Aedes albopictus (the Asian tiger mosquito)[3]. The compound acts as a neurotoxin in

aquatic larval stages, likely interfering with octopaminergic signaling pathways, making it a

candidate for eco-friendly vector control.

Chiral Drug Synthesis
In pharmaceutical development, the compound's terminal aldehyde and strategically positioned

methyl group make it an ideal backbone for chiral synthesis. It is utilized in the preparation of S-

3-methylhexanol, which is subsequently condensed to form the active S-enantiomer of

thiopentone[2].
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Workflow for the isolation, synthesis, and biological screening of 6-Oxo-3-methylhexyl
acetate.

Quantitative Data Summaries
Table 1: Physicochemical Properties
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Property Value

Systematic Name 6-Oxo-3-methylhexyl acetate

Primary Synonym 4-methyl-6-acetoxyhexanal

CAS Registry Number 84145-52-8

Molecular Formula C9H16O3

Molecular Weight 172.22 g/mol

| Natural Source | Zanthoxylum avicennae essential oil |

Table 2: Biological Activity & Application Matrix

Assay / Application
Target Organism /
Product

Observed Activity /
Role

Evaluation Method

Anti-mildew

Screening

Aspergillus niger,
Penicillium spp.

Strong mycelial
growth inhibition[4]

Vapor-phase agar
dilution

Larvicidal Screening
Aedes albopictus

(Mosquito)

High mortality (Crude

oil LC50 = 48.79

μg/mL)[3]

Aqueous larval

exposure

| Chiral Drug Synthesis | S-Thiopentone (Anesthetic) | Critical synthetic intermediate[2] |

Enantioselective condensation |

Self-Validating Experimental Protocols
Protocol A: Synthesis via Ozonolysis of Citronellyl
Acetate
Causality & Rationale: To obtain pure 6-oxo-3-methylhexyl acetate for screening, ozonolysis

of citronellyl acetate is the preferred route[5]. Unlike standard oxidants (e.g., KMnO₄) that risk

over-oxidizing the product into a carboxylic acid, ozone selectively cleaves the alkene bond.

Using Dimethyl Sulfide (DMS) for the reductive workup traps the intermediate ozonide and

safely reduces it to the target terminal aldehyde.
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Step-by-Step Methodology:

Preparation: Dissolve 10 mmol of citronellyl acetate in 50 mL of anhydrous dichloromethane

(CH₂Cl₂).

Temperature Control: Submerge the reaction flask in a dry ice/acetone bath to maintain a

strict -78°C environment. Why? Low temperatures prevent unwanted side reactions and

stabilize the explosive ozonide intermediate.

Ozone Cleavage: Bubble an O₃/O₂ gas mixture through the solution until a distinct blue tint

persists (indicating ozone saturation and complete consumption of the alkene).

Purge: Immediately purge the system with N₂ gas for 15 minutes to expel unreacted ozone.

Reductive Workup: Add 3.0 equivalents of Dimethyl Sulfide (DMS) dropwise. Remove the

cooling bath and allow the mixture to slowly warm to room temperature over 2 hours.

Validation Checkpoint (Self-Validation): Spot the reaction mixture on a TLC plate and stain

with 2,4-Dinitrophenylhydrazine (2,4-DNP). An immediate yellow/orange spot confirms the

successful formation of the aldehyde. If absent, the reduction failed.

Purification: Wash with brine, dry over MgSO₄, concentrate in vacuo, and purify via silica gel

flash chromatography (Hexanes:Ethyl Acetate).

Protocol B: High-Throughput Vapor-Phase Antifungal
Assay
Causality & Rationale: Standard broth microdilution assays fail for highly volatile compounds

like 6-oxo-3-methylhexyl acetate because the active agent evaporates before it can inhibit

fungal growth. The "Inverted Petri Dish Method" creates a sealed micro-environment, forcing

the VOC to saturate the headspace and interact directly with the aerial mycelia.

Step-by-Step Methodology:

Media Preparation: Pour 20 mL of sterile Potato Dextrose Agar (PDA) into standard petri

dishes and allow to solidify.
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Inoculation: Using a sterile cork borer, cut a 5 mm mycelial plug from the actively growing

margin of a 7-day-old Aspergillus niger culture. Place the plug perfectly in the center of the

PDA plate.

Compound Application: Affix a sterile 2 cm filter paper disc to the inner surface of the petri

dish lid. Pipette the synthesized 6-oxo-3-methylhexyl acetate (diluted in 0.1% Tween-80)

directly onto the filter paper at varying concentrations (e.g., 10, 50, 100 µL/L headspace).

Sealing: Invert the petri dish (so the lid is on the bottom) and immediately wrap the edges

tightly with double-layered Parafilm.

Validation Checkpoint (Self-Validation): You must include two controls.

Negative Control: Filter paper with Tween-80 only (Validates that the fungus is viable; must

show 100% radial growth).

Positive Control: Filter paper with a known volatile fungicide like Citral (Validates the

vapor-phase assay mechanics; must show inhibition).

Incubation & Measurement: Incubate at 25°C for 5-7 days. Measure the radial growth (in

mm) using digital calipers and calculate the percentage of mycelial inhibition relative to the

negative control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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